Cas no 2138373-94-9 (7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine)
7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties
Names and Identifiers
-
- 7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
- EN300-1075760
- 2138373-94-9
- 7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
-
- Inchi: 1S/C11H9Br2NOS/c12-7-5-8(15-11(7)13)9-10-6(1-3-14-9)2-4-16-10/h2,4-5,9,14H,1,3H2
- InChI Key: OICUWPTYJASMSP-UHFFFAOYSA-N
- SMILES: BrC1=C(OC(=C1)C1C2=C(C=CS2)CCN1)Br
Computed Properties
- Exact Mass: 362.87511g/mol
- Monoisotopic Mass: 360.87716g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 53.4Ų
7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1075760-0.05g |
7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2138373-94-9 | 95% | 0.05g |
$888.0 | 2023-10-28 | |
| Enamine | EN300-1075760-0.1g |
7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2138373-94-9 | 95% | 0.1g |
$930.0 | 2023-10-28 | |
| Enamine | EN300-1075760-0.25g |
7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2138373-94-9 | 95% | 0.25g |
$972.0 | 2023-10-28 | |
| Enamine | EN300-1075760-0.5g |
7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2138373-94-9 | 95% | 0.5g |
$1014.0 | 2023-10-28 | |
| Enamine | EN300-1075760-1.0g |
7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2138373-94-9 | 1g |
$1142.0 | 2023-06-10 | ||
| Enamine | EN300-1075760-2.5g |
7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2138373-94-9 | 95% | 2.5g |
$2071.0 | 2023-10-28 | |
| Enamine | EN300-1075760-5.0g |
7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2138373-94-9 | 5g |
$3313.0 | 2023-06-10 | ||
| Enamine | EN300-1075760-10.0g |
7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2138373-94-9 | 10g |
$4914.0 | 2023-06-10 | ||
| Enamine | EN300-1075760-1g |
7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2138373-94-9 | 95% | 1g |
$1057.0 | 2023-10-28 | |
| Enamine | EN300-1075760-5g |
7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine |
2138373-94-9 | 95% | 5g |
$3065.0 | 2023-10-28 |
7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
Introduction to 7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2138373-94-9)
7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2138373-94-9) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of thienopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of the dibromofuran and thienopyridine moieties, make it a promising candidate for various pharmacological studies.
The chemical structure of 7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine is characterized by a fused ring system consisting of a thiophene ring and a pyridine ring, with a dibromofuran substituent attached at the 7-position. This configuration imparts specific electronic and steric properties that can influence its interactions with biological targets. The dibromofuran moiety is particularly noteworthy due to its potential to enhance the compound's stability and bioavailability.
Recent studies have highlighted the potential of thienopyridines in various therapeutic areas. For instance, thienopyridines have been explored for their anti-inflammatory, anti-cancer, and neuroprotective properties. The introduction of the dibromofuran substituent in 7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine has been shown to modulate its biological activity in several ways. One key area of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages.
In addition to its anti-inflammatory properties, 7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the PI3K/Akt signaling pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.
The neuroprotective potential of 7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine has also been investigated. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has been shown to protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates. These findings suggest that it may have therapeutic applications in treating neurodegenerative disorders.
The pharmacokinetic properties of 7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine are another important aspect of its evaluation as a potential drug candidate. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. Its stability under physiological conditions and low toxicity profile make it an attractive candidate for further development.
In conclusion, 7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2138373-94-9) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge from both academic and industrial laboratories around the world, this compound is poised to play a significant role in advancing our understanding of various diseases and developing novel therapeutic strategies.
2138373-94-9 (7-(4,5-dibromofuran-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)